6-Hydroxy-2-(p-fluorophenyl)benzoxazole

• Molecular Formula: C13H8FNO2
• Molecular Weight: 229.21 g/mol
• IUPAC Name: 2-(4-fluorophenyl)-1,3-benzoxazol-6-ol
• InChI: InChI=1S/C13H8FNO2/c14-9-3-1-8(2-4-9)13-15-11-6-5-10(16)7-12(11)17-13/h1-7,16H
• InChI Key: HECWBODFVFIPGY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC3=C(O2)C=C(C=C3)O)F

Description

6-Hydroxy-2-(p-fluorophenyl)benzoxazole is a useful research compound. Its molecular formula is C13H8FNO2 and its molecular weight is 229.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Aminoresorcinol HCl salt (1.61 g) is dissolved in 10 ml of NMP under nitrogen atmosphere. 4-Fluorobenzoyl chloride (1.91 g) is added all at once and the mixture is heated under reflux for approximately 2 hours. After reflux, the mixture is allowed to cool and is diluted with 60 ml of water. Potassium carbonate (3.5 g) is added and the mixture is stirred. The resulting precipitate is filtered and recrystallized from ethanol and water to yield 1.85 g of the above-named product. The product melts at 225° C.-227° C.